Cas no 2580220-57-9 (1-{1-(benzyloxy)carbonylpiperidin-4-yl}-5-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-{1-(benzyloxy)carbonylpiperidin-4-yl}-5-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2580220-57-9
• MF: C₁₈H₂₁N₃O₄
• MW: 343.377044439316
• CID: 5659918
• PubChem ID: 165900152
• Update Time: 2025-10-29

1-{1-(benzyloxy)carbonylpiperidin-4-yl}-5-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-(benzyloxycarbonyl)piperidin-4-yl)-5-methyl-1H-pyrazole-4-carboxylic acid
• 1-Piperidinecarboxylic acid, 4-(4-carboxy-5-methyl-1H-pyrazol-1-yl)-, 1-(phenylmethyl) ester
• 2580220-57-9
• 1-{1-[(benzyloxy)carbonyl]piperidin-4-yl}-5-methyl-1H-pyrazole-4-carboxylic acid
• EN300-27726656
• 1-{1-(benzyloxy)carbonylpiperidin-4-yl}-5-methyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C18H21N3O4/c1-13-16(17(22)23)11-19-21(13)15-7-9-20(10-8-15)18(24)25-12-14-5-3-2-4-6-14/h2-6,11,15H,7-10,12H2,1H3,(H,22,23)
• InChI Key： KAFOLUQDXMNRSA-UHFFFAOYSA-N
• SMILES： CC1=C(C=NN1C1CCN(C(=O)OCC2C=CC=CC=2)CC1)C(=O)O

Computed Properties

• Exact Mass: 343.15320616g/mol
• Monoisotopic Mass: 343.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 555.0±50.0 °C(Predicted)
• pka: 4.01±0.19(Predicted)

Additional information on 1-{1-(benzyloxy)carbonylpiperidin-4-yl}-5-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 1-{1-(benzyloxycarbonylpiperidin-4-yl)-5-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2580220-57-9)

1-{1-(benzyloxycarbonylpiperidin-4-yl)-5-methyl-1H-pyrazole-4-carboxylic acid, identified by its CAS number 2580220-57-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The name of this compound provides a detailed insight into its chemical structure. The presence of a benzyloxycarbonyl group attached to a piperidine ring and a pyrazole moiety indicates its potential role as an intermediate in the synthesis of more complex molecules. Specifically, the benzyloxycarbonyl (Boc) group is a well-known protecting group in peptide synthesis, while the piperidine ring is frequently encountered in biologically active compounds due to its ability to mimic secondary amine structures found in natural products.

The long-tail keyword, 1-(benzyloxycarbonylpiperidin-4-yl)-5-methyl-1H-pyrazole-4-carboxylic acid, further elucidates its structural features. The pyrazole ring, with its five-membered aromatic structure, is known for its versatility in drug design. Pyrazole derivatives have been extensively studied for their anti-inflammatory, antiviral, and anticancer properties. The incorporation of a methyl group at the 5-position of the pyrazole ring enhances its electronic properties, influencing its reactivity and binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. Among these, enzymes belonging to the kinase family have been extensively investigated due to their roles in cell proliferation, differentiation, and survival. The piperidine moiety in 1-{1-(benzyloxycarbonylpiperidin-4-yl)-5-methyl-1H-pyrazole-4-carboxylic acid makes it a potential candidate for designing kinase inhibitors.

One of the most notable applications of this compound is in the development of proteasome inhibitors. Proteasomes are essential cellular complexes responsible for degrading proteins that are no longer needed or are damaged. Inhibiting proteasome activity has been shown to induce apoptosis in cancer cells, making proteasome inhibitors a cornerstone in cancer therapy. The benzyloxycarbonyl group provides stability to the molecule during synthetic processes and can be removed under specific conditions to reveal the underlying amine functionality, allowing for further derivatization.

Another area where this compound shows promise is in the field of immunomodulation. Piperidine-based compounds have been reported to modulate immune responses by interacting with various immune cell receptors and signaling pathways. The structural features of 1-{1-(benzyloxycarbonylpiperidin-4-yl)-5-methyl-1H-pyrazole-4-carboxylic acid suggest that it could interact with immune checkpoints such as PD-L1/PD-1 axis, which are crucial for immune evasion by cancer cells.

The long-tail keyword, 1-(benzyloxycarbonylpiperidin-4-yl)-5-methyl-1H-pyrazole-4-carboxylic acid, also hints at its potential use as a building block for more complex molecules through further chemical modifications. For instance, the pyrazole ring can be functionalized at various positions to introduce additional pharmacophores or tags for imaging and diagnostic purposes. Additionally, the piperidine ring can be used as a linker to connect different pharmacological units, enhancing the overall potency and selectivity of the final drug candidate.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before they are synthesized in the lab. This has significantly reduced the time and cost associated with drug discovery. By leveraging computational tools such as molecular docking and virtual screening, researchers can identify potential binding interactions between 1-{1-(benzyloxycarbonylpiperidin-4-yl)-5-methyl-1H-pyrazole-4-carboxylic acid and target proteins. These studies have provided valuable insights into how this compound might interact with biological systems and have guided further optimization efforts.

In conclusion, 1-{1-(benzyloxycarbonylpiperidin-4-yl)-5-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2580220-57-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases, particularly cancer and immunological disorders. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play an increasingly important role in drug discovery and development.